Cas no 98-79-3 (L-Pyroglutamic acid)

L-Pyroglutamic acid is a naturally occurring amino acid that serves as an intermediate in glutathione biosynthesis. Its key advantages include improved skin hydration and enhanced moisturization due to its ability to improve humectancy and reduce trans-epidermal water loss. It also exhibits antioxidant properties, providing protection against oxidative stress and inflammation.
L-Pyroglutamic acid structure
L-Pyroglutamic acid structure
Product Name:L-Pyroglutamic acid
CAS No:98-79-3
MF:C5H7NO3
MW:129.1140
MDL:MFCD00005272
CID:34979
PubChem ID:24898722
Update Time:2025-08-29

L-Pyroglutamic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-5-Oxopyrrolidine-2-carboxylic acid
    • pidolic acid
    • glutiminic acid
    • 5-oxoproline
    • Pyr-OH
    • L-Pyroglutamic acid
    • H-Pyr-OH
    • L-2-Pyrrolidone-5-carboxylic acid
    • (S)-(-)-2-Pyrrolidinone-5-carboxylic acid
    • L-Pyrpglutamic Acid
    • 5-Oxopyrrolidine-2-carboxylic acid
    • 5-Pyrrolidone-2-carboxylic acid
    • L-5-Pyrrolidone-2-carboxylic acid
    • pyroglutamic acid
    • Pyrrolidonecarboxylic Acid
    • (S)-(-)-2-Pyrrolidone-5
    • 5 oxoproline
    • GlutaMic acid lactaM
    • GlutiMic acid
    • hydroxy-pyridin-3-yl-acetic acid
    • L-5-Oxo-2-pyrrolidine carboxylic acid
    • L-GlutiMinic acid
    • α- AMinoglutaric acid lactaM
    • L-Glutamic Acid Lactam
    • (S)-2-Pyrrolidone-5-carboxylic Acid
    • (S)-(-)-2-Pyrrolidone-5-carboxylic acid
    • 5-oxo-L-proline
    • (2S)-5-oxopyrrolidine-2-carboxylic acid
    • L-5-Oxoproline
    • L-Proline, 5-oxo-
    • Pyroglutamate
    • Proline, 5-oxo-
    • 5-L-Oxoproline
    • (S)-PYROGLUTAMIC ACID
    • Pidolate
    • 5-Carboxy-2-pyrrolidinone
    • (-)-2-Pyrrolidone-5-carboxylic acid
    • 2-Pyrrolidinone-5-carboxylic acid
    • L-5-Carboxy-2-pyrrolidinone
    • L-GLUTIMIN
    • R-(+)-2-Pyrrolidinone-5-carboxylate
    • 4042-36-8
    • Glp
    • MLS001304098
    • 98-79-3
    • 28874-51-3
    • MLSMR
    • 2-pyrrolidone-5-carboxylic acid
    • 5-oxopyrrolidine-2-carboxylate
    • 5-oxo-DL-proline
    • SMR000112493
    • 5-oxoprolinate anion
    • L-Pyroglutamic acid,99%
    • MDL: MFCD00005272
    • Inchi: 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
    • InChI Key: ODHCTXKNWHHXJC-VKHMYHEASA-N
    • SMILES: O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H]
    • BRN: 82132

Computed Properties

  • Exact Mass: 129.042593g/mol
  • Surface Charge: 0
  • XLogP3: -0.8
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 129.042593g/mol
  • Monoisotopic Mass: 129.042593g/mol
  • Topological Polar Surface Area: 66.4Ų
  • Heavy Atom Count: 9
  • Complexity: 154
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 129.11
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: Colorless crystals
  • Density: 1.3816 (rough estimate)
  • Melting Point: 155-162 °C
    160-163 °C (lit.)
  • Boiling Point: 239.15°C (rough estimate)
  • Flash Point: 227.8 °C
  • Refractive Index: -10 ° (C=5, H2O)
  • PH: 1.7 (50g/l, H2O, 20℃)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 10-15 g/100 mL (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with bases, acids, strong oxidizing agents.
  • PSA: 66.40000
  • LogP: -0.32160
  • Optical Activity: [α]20/D −10.5±1°, c = 5% in H2O
  • pka: 3.32(at 25℃)
  • Specific Rotation: -27.5 º (c=10, 1 N NaOH)
  • Merck: 8001
  • Solubility: Soluble in water, alcohol, acetone and glacial acetic acid, slightly soluble in ethyl acetate, insoluble in ether.

L-Pyroglutamic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • FLUKA BRAND F CODES:21
  • RTECS:TW3710000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Risk Phrases:R36/37/38

L-Pyroglutamic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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L-Pyroglutamic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Phosphoric acid Catalysts: Rhodium ,  Molybdenum oxide Solvents: Water ;  6 h, pH 1.8, 70 bar, 100 °C
Reference
Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates
Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228

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L-Pyroglutamic acid Spectrogram

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